Cas no 85106-90-7 (2,5-Diazabicyclo[2.2.2]octane-3,6-dione,1,2,5-trimethyl-(9CI))
![2,5-Diazabicyclo[2.2.2]octane-3,6-dione,1,2,5-trimethyl-(9CI) structure](https://ossimg.kuujia.com/scimg/85500/85106-90-7x500.png)
85106-90-7 structure
Product Name:2,5-Diazabicyclo[2.2.2]octane-3,6-dione,1,2,5-trimethyl-(9CI)
CAS No:85106-90-7
MF:C9H14N2O2
MW:182.219662189484
CID:990014
PubChem ID:12853593
Update Time:2025-04-20
2,5-Diazabicyclo[2.2.2]octane-3,6-dione,1,2,5-trimethyl-(9CI) Chemical and Physical Properties
Names and Identifiers
-
- 2,5-Diazabicyclo[2.2.2]octane-3,6-dione,1,2,5-trimethyl-(9CI)
- 2,4,5-trimethyl-2,5-diazabicyclo[2.2.2]octane-3,6-dione
- 85106-90-7
- 1,2,5-TRIMETHYL-2,5-DIAZABICYCLO[2.2.2]OCTANE-3,6-DIONE
- DTXSID20511522
-
- Inchi： 1S/C9H14N2O2/c1-9-5-4-6(7(12)11(9)3)10(2)8(9)13/h6H,4-5H2,1-3H3
- InChI Key： QWRXCFSDKWURHO-UHFFFAOYSA-N
- SMILES： O=C1C2(C)CCC(C(N2C)=O)N1C
Computed Properties
- Exact Mass: 182.10600
- Monoisotopic Mass: 182.105527694g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 289
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 40.6Ų
Experimental Properties
- PSA: 40.62000
- LogP: -0.28630
2,5-Diazabicyclo[2.2.2]octane-3,6-dione,1,2,5-trimethyl-(9CI) Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2,5-Diazabicyclo[2.2.2]octane-3,6-dione,1,2,5-trimethyl-(9CI) Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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